Cas no 1182777-97-4 (4-Chloro-5-ethyl-6-methyl-2-(5-methylthiophen-2-yl)pyrimidine)

• Product Name: 4-Chloro-5-ethyl-6-methyl-2-(5-methylthiophen-2-yl)pyrimidine
• CAS No: 1182777-97-4
• MF: C₁₂H₁₃ClN₂S
• MW: 252.763020277023
• CID: 5734533
• Update Time: 2025-05-19

4-Chloro-5-ethyl-6-methyl-2-(5-methylthiophen-2-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5-ethyl-6-methyl-2-(5-methylthiophen-2-yl)pyrimidine

• Inchi： 1S/C12H13ClN2S/c1-4-9-8(3)14-12(15-11(9)13)10-6-5-7(2)16-10/h5-6H,4H2,1-3H3
• InChI Key： AFGFBJKLAARVCK-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C)=NC(C2=CC=C(C)S2)=N1)CC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 4-Chloro-5-ethyl-6-methyl-2-(5-methylthiophen-2-yl)pyrimidine

Introduction to 4-Chloro-5-ethyl-6-methyl-2-(5-methylthiophen-2-yl)pyrimidine (CAS No. 1182777-97-4)

4-Chloro-5-ethyl-6-methyl-2-(5-methylthiophen-2-yl)pyrimidine, identified by its Chemical Abstracts Service (CAS) number 1182777-97-4, is a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic pyrimidine derivative has garnered attention due to its structural versatility and potential biological activities, making it a valuable scaffold for drug discovery initiatives.

The compound features a pyrimidine core substituted with a chloro group at the 4-position, an ethyl group at the 5-position, a methyl group at the 6-position, and an 5-methylthiophen-2-yl moiety at the 2-position. This specific arrangement of functional groups imparts unique electronic and steric properties, which can be exploited to modulate its interactions with biological targets. The presence of the thiophene ring enhances its solubility and metabolic stability, attributes that are increasingly sought after in modern medicinal chemistry.

In recent years, there has been a surge in interest towards pyrimidine derivatives due to their demonstrated efficacy in various therapeutic areas. Pyrimidines are fundamental building blocks in nucleic acid chemistry, and their derivatives have been successfully incorporated into antiviral, anticancer, and anti-inflammatory agents. The structural motif of 4-Chloro-5-ethyl-6-methyl-2-(5-methylthiophen-2-yl)pyrimidine aligns well with these trends, offering a promising platform for further exploration.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacophores. The chloro substituent at the 4-position allows for further functionalization via nucleophilic aromatic substitution or cross-coupling reactions, enabling chemists to tailor its properties as needed. Similarly, the ethyl and methyl groups provide handles for additional modifications, such as methylation or ethylation strategies, which can fine-tune bioactivity.

Recent studies have highlighted the importance of thiophene-containing compounds in medicinal chemistry. Thiophenes are known for their ability to enhance binding affinity and selectivity due to their aromaticity and ability to form hydrogen bonds. The incorporation of a 5-methylthiophen-2-yl group in 4-Chloro-5-ethyl-6-methyl-2-(5-methylthiophen-2-yl)pyrimidine not only contributes to its structural complexity but also opens up avenues for exploring novel pharmacological interactions. This moiety has been observed to improve pharmacokinetic profiles in several drug candidates, making it an attractive feature for medicinal chemists.

The compound's potential applications extend beyond pharmaceuticals. In agrochemical research, pyrimidine derivatives have shown promise as herbicides and fungicides due to their ability to disrupt essential biological pathways in pests and weeds. The structural features of 4-Chloro-5-ethyl-6-methyl-2-(5-methylthiophen-2-yl)pyrimidine make it a candidate for developing next-generation crop protection agents that are both effective and environmentally sustainable.

From a synthetic chemistry perspective, this compound serves as an excellent example of how functional group interplay can lead to innovative molecular architectures. The combination of electron-withdrawing groups like the chloro moiety and electron-donating groups such as the thiophene ring creates a dynamic balance that can influence reactivity and selectivity during synthetic transformations. This balance is crucial for designing efficient synthetic routes that minimize side products and maximize yield.

The growing emphasis on green chemistry has also spurred interest in developing sustainable synthetic methodologies for compounds like 4-Chloro-5-ethyl-6-methyl-2-(5-methylthiophen-2-y l)pyrimidine. Researchers are exploring catalytic processes that reduce waste and energy consumption without compromising on product quality. For instance, transition metal-catalyzed cross-coupling reactions have emerged as powerful tools for constructing complex heterocycles like this one under mild conditions.

In conclusion,4-Chloro -5 - ethyl -6 -methyl - 2 -( 5 -m ethylthiophen - 2 - yl ) py rimidine ( CAS No . 1182777 -97 -4 ) represents a fascinating compound with diverse potential applications in pharmaceuticals and agrochemicals . Its unique structural features , coupled with recent advancements in synthetic methodologies , make it a compelling target for further research . As our understanding of molecular interactions continues to evolve , compounds like this one will undoubtedly play a pivotal role in shaping the future of drug discovery .